Cas no 67675-64-3 (2-azidoethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate)

2-azidoethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate structure
67675-64-3 structure
Product Name:2-azidoethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate
CAS No:67675-64-3
MF:C21H43F3N4O3S
MW:488.651335000992
CID:966661
PubChem ID:24198473
Update Time:2025-04-19

2-azidoethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-azidoethyl-hexadecyl-dimethylazanium,trifluoromethanesulfonate
    • 2-azidoethyl-hexadecyl-dimethylazanium
    • NSC297154
    • NSC-297154
    • trifluoromethanesulfonate
    • 67675-64-3
    • BEHJWHHQQLUMMR-UHFFFAOYSA-M
    • N-(2-Azidoethyl)-N,N-dimethylhexadecan-1-aminium trifluoromethanesulfonate
    • DTXSID60639138
    • 2-azidoethyl-hexadecyl-dimethylazanium;trifluoromethanesulfonate
    • Inchi: 1S/C20H43N4.CHF3O3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24(2,3)20-18-22-23-21;2-1(3,4)8(5,6)7/h4-20H2,1-3H3;(H,5,6,7)/q+1;/p-1
    • InChI Key: BEHJWHHQQLUMMR-UHFFFAOYSA-M
    • SMILES: S(C(F)(F)F)(=O)(=O)[O-].[N+](C)(C)(CCN=[N+]=[N-])CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 489.30892
  • Monoisotopic Mass: 488.30079691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 18
  • Complexity: 453
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.9Ų

Experimental Properties

  • PSA: 103.13
  • LogP: 7.43936
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